4-Bromo-2-(2-nitrovinyl)phenol

• CAS No.: 61131-72-4
• Molecular Formula: C8H6BrNO3
• Molecular Weight: 244.04 g/mol
• IUPAC Name: 4-bromo-2-[(E)-2-nitroethenyl]phenol
• InChI: InChI=1S/C8H6BrNO3/c9-7-1-2-8(11)6(5-7)3-4-10(12)13/h1-5,11H/b4-3+
• InChI Key: HRTAZQACTBHMGG-ONEGZZNKSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C=C/[N+](=O)[O-])O
• Canonical SMILES: C1=CC(=C(C=C1Br)C=C[N+](=O)[O-])O

Description

4-Bromo-2-(2-nitrovinyl)phenol is a brominated phenolic compound featuring a nitrovinyl substituent at the ortho position of the aromatic ring. The bromo and nitrovinyl groups are electron-withdrawing, which may enhance acidity, influence electronic distribution, and modulate biological activity. Such compounds are often explored as ligands for metal complexes or bioactive agents due to their ability to coordinate metals and interact with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(2-nitrovinyl)phenol typically involves multi-step organic reactionsThe reaction conditions often involve the use of bromine and a suitable solvent such as carbon disulfide, with the reaction being carried out at low temperatures to control the reactivity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is crucial to ensure its quality and suitability for various applications.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(2-nitrovinyl)phenol undergoes several types of chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used to replace the bromine atom under suitable conditions.

Major Products Formed

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of 4-bromo-2-[(E)-2-aminoethenyl]phenol.

Substitution: Formation of various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-Bromo-2-(2-nitrovinyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-Bromo-2-(2-nitrovinyl)phenol involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the bromine atom can engage in halogen bonding with biological molecules. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Structural and Electronic Comparisons

Schiff Base Derivatives

Schiff bases derived from 4-bromo-2-hydroxybenzaldehyde are common analogs. For example:

• 4-Bromo-2-[(E)-(2-fluoro-5-nitrophenyl)iminomethyl]phenol (): This compound substitutes the nitrovinyl group with a nitro-substituted imine. X-ray studies reveal planar geometries and intermolecular hydrogen bonding, critical for stabilizing crystal structures .

Key Differences :

• Bond Lengths : The C=N bond in Schiff bases (e.g., 1.283 Å in ) is shorter than the C=C bond in nitrovinyl derivatives, suggesting differences in conjugation and stability .

Nitro-Substituted Phenols

• 4-Bromo-2-nitrocinnamic acid (): The nitro group here is conjugated with a carboxylic acid, differing from the vinyl-linked nitro group in the target compound. This affects solubility and redox behavior.

Antioxidant Properties

• Morpholine-Schiff Bases (): Compounds like 4-bromo-2-(((4-morpholinophenyl)imino)methyl)phenol exhibit antioxidant activity (929 µM FeSO₄ equivalent/g), attributed to electron-donating morpholine groups. In contrast, the nitrovinyl group’s electron-withdrawing nature may reduce such activity unless stabilized by resonance .
• Metal Complexes (): Zinc complexes of brominated Schiff bases show low toxicity but reduced liver enzyme activity, suggesting that nitrovinyl derivatives might require dose optimization for safe use .

Antimicrobial and Antiproliferative Effects

• Benzothiazepine Derivatives (): Compounds like 4-Bromo-2-((E)-2,3-dihydro-2-phenylbenzo[b][1,5]thiazepine-4-yl)phenol demonstrate antiproliferative activity, likely due to sulfur heterocycles. The nitrovinyl group could offer similar activity through nitro-reduction mechanisms .

Physicochemical Properties

Compound	Substituent	Melting Point (°C)	Solubility	Key Reference
4-Bromo-2-(2-hydroxyethyl)phenol	Hydroxyethyl	Not reported	Polar solvents
4-Bromo-2-(dimethoxymethyl)phenol	Dimethoxymethyl	Room-stable	Organic solvents
Target Compound (Hypothetical)	Nitrovinyl	Expected high	Moderate polarity	N/A

Notes:

• Nitrovinyl groups may lower solubility in aqueous media compared to hydroxyethyl or morpholine substituents.
• Thermal stability is likely higher due to resonance stabilization of the nitro group .